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Compound of Interest

Compound Name: Antimonic acid

Cat. No.: B1196807 Get Quote

Introduction

Antimonic acid, a hydrated form of antimony pentoxide, is an inorganic compound of

significant interest in various fields of research and development, including materials science

and pharmacology. Its chemical formula is most commonly represented as H₃SbO₄, though it is

perhaps more accurately described in its hydrated form as hexahydroxoantimonic(V) acid,

HSb(OH)₆. This whitepaper provides a comprehensive overview of antimonic acid, detailing

its chemical and physical properties, synthesis protocols, and key applications. The information

is intended for researchers, scientists, and drug development professionals who require a

technical understanding of this compound.

Chemical and Physical Properties
Antimonic acid exists in several forms, primarily categorized as amorphous, glassy, and

crystalline, each exhibiting distinct physical properties. The crystalline form is notably insoluble,

whereas the amorphous and glassy variants are soluble.[1][2] The properties of antimonic
acid and its anhydrous form, antimony pentoxide, are summarized in the tables below.
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Property Value Reference

Chemical Formula H₃SbO₄ or HSb(OH)₆ [3][4]

Molecular Weight 188.78 g/mol [3][5]

CAS Number 13453-10-6 [3]

IUPAC Name Stiboric acid [3]

Synonyms Hexahydroxoantimonic(V) acid [4]

Physical Properties of Antimonic Acid and Antimony
Pentoxide

Property
Antimonic Acid
(Crystalline)

Antimony
Pentoxide (Sb₂O₅)

Reference

Appearance White powder
White to pale yellow

powder
[1][6]

Density Not specified 3.78 g/cm³ [6]

Melting Point Decomposes 380 °C (decomposes) [6]

Solubility Insoluble

Slightly soluble in

water and nitric acid;

soluble in hot

hydrochloric acid and

potassium hydroxide

solution

[1][6]

Crystallographic Data for Crystalline Antimonic Acid
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Parameter Value Reference

Crystal System Cubic [1][2]

Space Group Fd-3m (Oₕ⁷) [1][2]

Lattice Constant (a) 10.382 Å [1][2]

Stoichiometric Formula (H₃O)₁.₂₀(₇)H₀.₇₇(₉)Sb₂O₆ [7]

Experimental Protocols
The properties of antimonic acid, particularly its crystallinity and ion-exchange capacity, are

highly dependent on the synthesis method. Below are detailed protocols for the preparation of

different forms of antimonic acid.

Protocol 1: Synthesis of Amorphous and Crystalline
Antimonic Acid via Hydrolysis of Antimony
Pentachloride
This protocol is adapted from studies on the hydrolysis of antimony pentachloride.[1][8][9][10]

The degree of crystallinity is controlled by the aging process, including temperature and

duration.

Materials:

Antimony pentachloride (SbCl₅)

Deionized water

Ethanol

Hydrochloric acid (HCl, for controlling acidity during aging)

Ammonia solution (for neutralization)

Beakers
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Stirring apparatus

Thermostated hot plate

Reflux condenser

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Hydrolysis: Slowly add deionized water to a solution of antimony pentachloride with constant

stirring. The volume ratio of deionized water to the acid solution (hydrolysis ratio) can be

varied, with a ratio of 1.5 being optimal for high recovery.[10] This initial hydrolysis will

produce a white precipitate of amorphous antimonic acid.[1][8]

Aging and Crystallization:

For Amorphous Antimonic Acid: The freshly formed precipitate is washed with ethanol

and then dried at a low temperature (e.g., 50 °C). Washing with ethanol preserves the

amorphous state.[8][9]

For Crystalline Antimonic Acid: The hydrolyzed precipitate is left to age in the mother

liquor. Crystallization is facilitated by:

Increasing the temperature to a range of 60-80 °C.[1][11]

Increasing the concentration of a strong mineral acid (e.g., HCl) in the mother liquor.[1]

Prolonging the aging time (e.g., 5 to 7 days).[10]

For enhanced crystallinity, the mixture can be boiled under reflux for approximately 8

hours while in contact with the supernatant, followed by further aging at around 60 °C.

[11]

Washing and Neutralization: After aging, the precipitate is filtered and washed multiple times

with hot deionized water until the filtrate is free of chloride ions (tested with silver nitrate).[11]
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The precipitate can then be treated with an ammonia solution to produce pure antimony

oxide.[10]

Drying: The final product is dried in an oven at a temperature of around 50 °C.[11] The dried

product can then be ground and sieved to the desired particle size.[11]

Protocol 2: Synthesis of Antimonic Acid from Antimony
Trioxide
This method provides an alternative route to antimonic acid, avoiding the use of the highly

reactive antimony pentachloride.

Materials:

Antimony trioxide (Sb₂O₃)

Hydrogen peroxide (H₂O₂)

Deionized water

Reaction vessel

Heating and stirring apparatus

Procedure:

Oxidation: Antimony trioxide is reacted with hydrogen peroxide to produce antimony

pentoxide (Sb₂O₅).[12]

Hydrolysis: The resulting antimony pentoxide is then hydrolyzed with deionized water to form

antimonic acid.[12]

Purification and Drying: The product is then washed and dried as described in Protocol 1 to

obtain the final antimonic acid product.

Logical and Workflow Diagrams
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The following diagrams illustrate the synthesis workflow and the relationships between the

different forms of antimonic acid.

Antimony Pentachloride (SbCl₅)

Hydrolysis

Deionized Water

Amorphous Antimonic Acid

Aging
(Heat, Time, Acidity)

Washing & Drying

Ethanol Wash

Crystalline Antimonic Acid Washing & DryingWater Wash

Click to download full resolution via product page

Caption: Synthesis workflow for amorphous and crystalline antimonic acid.
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Click to download full resolution via product page

Caption: Relationship between different forms of antimonic acid.
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Applications
Antimonic acid and its derivatives have several important applications in scientific research

and industry.

Ion-Exchange Material: One of the most studied applications of antimonic acid is as an

inorganic ion-exchange material.[11][13] It exhibits high selectivity for certain cations, making

it useful in separation and purification processes.[11] The ion-exchange capacity can be

influenced by the degree of crystallinity and thermal treatment.[11][14]

Flame Retardants: Antimony compounds, including antimony pentoxide (the dehydrated form

of antimonic acid), are widely used as flame retardants, often in synergy with halogenated

compounds.[6]

Pharmaceuticals: Antimonic acid is a precursor for the synthesis of antimony-containing

drugs. For instance, it is used to prepare derivatives with meglumine and gluconic acid for

the treatment of canine leishmaniasis.[12]

Conclusion
Antimonic acid is a versatile inorganic compound with properties that are highly tunable

through its synthesis conditions. Understanding the relationship between its amorphous and

crystalline forms is crucial for its application, particularly in the field of ion exchange. The

detailed protocols and data presented in this whitepaper provide a solid foundation for

researchers and professionals working with this compound. Further research into its

applications, especially in drug development, may uncover new therapeutic possibilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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